Cas no 131223-44-4 (7-Octene-1,3-dione, 1-phenyl-)

• Product Name: 7-Octene-1,3-dione, 1-phenyl-
• CAS No: 131223-44-4
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 1232049
• PubChem ID: 11148636
• Update Time: 2025-04-20

7-Octene-1,3-dione, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 7-Octene-1,3-dione, 1-phenyl-
• 1-phenyloct-7-ene-1,3-dione
• SCHEMBL9617241
• DTXSID40456926
• 131223-44-4

• Inchi： 1S/C14H16O2/c1-2-3-5-10-13(15)11-14(16)12-8-6-4-7-9-12/h2,4,6-9H,1,3,5,10-11H2
• InChI Key： QHCKLCGUDUCMJS-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)CCCC=C

Computed Properties

• Exact Mass: 216.11508
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones